Cas no 33099-08-0 ((S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid)

(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid is a chiral N-protected α-amino acid derivative, commonly utilized in peptide synthesis and medicinal chemistry research. Its key structural features include a benzyloxycarbonyl (Cbz) protecting group and a methyl-substituted side chain, enhancing steric control in stereoselective reactions. The compound’s high enantiomeric purity makes it valuable for constructing complex peptide frameworks with defined stereochemistry. Its stability under standard coupling conditions and compatibility with solid-phase peptide synthesis (SPPS) further underscore its utility. Additionally, the methyl branching at the 4-position offers unique conformational constraints, useful in studying structure-activity relationships. This reagent is particularly advantageous for applications requiring precise chiral induction and controlled deprotection strategies.
(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid structure
33099-08-0 structure
Product name:(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid
CAS No:33099-08-0
MF:C15H21NO4
MW:279.33154463768
MDL:MFCD00038521
CID:54011
PubChem ID:24890368

(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Cbz-N-methyl-L-leucine
    • Cbz-N-Me-Leu-OH
    • N-Benzyloxycarbonyl-N-methyl-L-leucine
    • Z-N-Me-Leu-OH
    • (2S)-4-methyl-2-[methyl(phenylmethoxycarbonyl)amino]pentanoic acid
    • N-Cbz-N-methyl-L-leucine
    • Z-L-MeLeu-OH
    • Z-MeLeu-OH
    • Z-N-α-methyl-L-Leucine
    • N-benzyloxycarbonyl-N-methylleucine
    • N-Cbz-N-Me-L-leucine
    • N-Cbz-N-methylleucine
    • Z-N-methyl-L-leucine
    • DS-16201
    • MFCD00038521
    • N-Methyl-N-[(phenylmethoxy)carbonyl]-L-leucine
    • FD21864
    • N-Methyl-N-Cbz-L-leucine
    • (2S)-2-{[(BENZYLOXY)CARBONYL](METHYL)AMINO}-4-METHYLPENTANOIC ACID
    • SCHEMBL2300007
    • DTXSID50426670
    • N-((Benzyloxy)carbonyl)-N-methyl-L-leucine
    • Z-N-Me-Leu-OH, >=98.0%
    • (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic acid
    • A-methyl-L-Leucine
    • Z-N-
    • Benzyloxycarbonyl-N-alpha-methyl-L-leucine
    • AKOS015890053
    • (S)-2-((benzyloxycarbonyl)(methyl)amino)-4-methylpentanoic acid
    • TVXSGOBGRXNJLM-ZDUSSCGKSA-N
    • 33099-08-0
    • HY-W011567
    • EN300-6748037
    • CS-W012283
    • (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid
    • MDL: MFCD00038521
    • Inchi: 1S/C15H21NO4/c1-11(2)9-13(14(17)18)16(3)15(19)20-10-12-7-5-4-6-8-12/h4-8,11,13H,9-10H2,1-3H3,(H,17,18)/t13-/m0/s1
    • InChI Key: TVXSGOBGRXNJLM-ZDUSSCGKSA-N
    • SMILES: CC(C)C[C@@H](C(=O)O)N(C)C(=O)OCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 279.14700
  • Monoisotopic Mass: 279.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.8A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.145
  • Melting Point: No data available
  • Boiling Point: 419.4 °C at 760 mmHg
  • Flash Point: 207.5 °C
  • Refractive Index: 1.528
  • PSA: 66.84000
  • LogP: 2.75430

(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid Security Information

(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R031241-1g
(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid
33099-08-0 98%
1g
¥139 2024-05-24
abcr
AB155874-25 g
Benzyloxycarbonyl-N-alpha-methyl-L-leucine; .
33099-08-0
25g
€253.20 2023-06-23
TRC
B194185-100mg
(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid
33099-08-0
100mg
$ 64.00 2023-04-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Z45230-250mg
(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic acid
33099-08-0 98%
250mg
¥23.0 2023-09-05
abcr
AB155874-1 g
Benzyloxycarbonyl-N-alpha-methyl-L-leucine; .
33099-08-0
1g
€83.40 2023-06-23
Fluorochem
226264-250mg
Cbz-N-methyl-L-leucine
33099-08-0 95%
250mg
£10.00 2022-02-28
TRC
B194185-250mg
(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid
33099-08-0
250mg
$ 75.00 2023-04-19
TRC
B194185-500mg
(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid
33099-08-0
500mg
$ 87.00 2023-04-19
Enamine
EN300-6748037-1.0g
(2S)-2-{[(benzyloxy)carbonyl](methyl)amino}-4-methylpentanoic acid
33099-08-0 95.0%
1.0g
$428.0 2025-03-13
SHENG KE LU SI SHENG WU JI SHU
sc-296804-1 g
Z-L-MeLeu-OH,
33099-08-0
1g
¥1,369.00 2023-07-11

(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid Production Method

Additional information on (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid

Recent Advances in the Study of (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid (CAS: 33099-08-0)

The compound (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid (CAS: 33099-08-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid as a key intermediate in the synthesis of peptidomimetics and small-molecule inhibitors. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the methyl-substituted amino acid backbone, make it a versatile building block for the design of novel bioactive compounds. Studies have demonstrated its utility in the development of protease inhibitors and modulators of protein-protein interactions, which are critical targets in various diseases.

One of the most notable advancements in the past year involves the optimization of synthetic routes for (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid. Researchers have reported improved yields and enantiomeric purity through the use of asymmetric catalysis and green chemistry approaches. These developments are particularly relevant for large-scale production and industrial applications, where efficiency and sustainability are paramount.

In addition to its synthetic utility, recent studies have explored the biological activity of (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid and its derivatives. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain cancer-related enzymes. The findings suggest that further structural modifications could lead to the development of new anticancer agents with improved selectivity and reduced side effects.

Another area of interest is the application of (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid in the field of neurodegenerative diseases. Preliminary in vitro studies have shown that this compound can modulate the activity of enzymes involved in the aggregation of pathological proteins, such as amyloid-beta and tau. While these results are promising, further in vivo studies are needed to validate the therapeutic potential of this compound in neurodegenerative disorders.

In conclusion, (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic Acid (CAS: 33099-08-0) continues to be a valuable compound in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its emerging biological activities make it a promising candidate for future drug development efforts. Ongoing research is expected to uncover new applications and optimize its properties for therapeutic use.

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